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Compound of Interest

Compound Name: Platinic acid

Cat. No.: B14761530

An In-depth Technical Guide to Platinic Acid for Scientific Research

This guide provides a comprehensive overview of platinic acid, focusing on its chemical
properties, synthesis, and applications relevant to researchers, scientists, and drug
development professionals. It includes detailed experimental protocols and visual diagrams to
elucidate key processes and relationships.

Core Chemical Identity

Platinic acid, more systematically known as hexachloroplatinic acid, is a key inorganic
compound of platinum. It is the primary starting material for the production of most other
platinum compounds and catalysts. The most common form is the hexahydrate.

Chemical Formula: H2PtCle[1]

Hydrated Form: HzPtCle-6H20[2][3]

Structural Formula: [H3OJz2--INVALID-LINK--4[4]

Synonyms: Chloroplatinic acid, Hydrogen hexachloroplatinate(lV), Speier's catalyst[1]

Physicochemical and Spectroscopic Data

The properties of hexachloroplatinic acid are summarized in the table below. Its hygroscopic
nature and solubility in various solvents are critical for its application in solution-based
synthesis and catalysis.
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Value

References

Molar Mass

409.81 g/mol (anhydrous)

[1]14]

517.9 g/mol (hexahydrate)

[3]

Reddish-brown or orange-

Appearance ] [31141[5]
yellow solid crystals

Density 2.431 g/cm3 [41[6]

Melting Point 60 °C (decomposes) [2][3][5][6]

- Soluble in water, ethanol,

Solubility [51[7]
acetone, ether

Hygroscopicity Highly hygroscopic [4115]

Synthesis and Experimental Protocols

Hexachloroplatinic acid is most commonly synthesized by dissolving platinum metal in aqua

regia, a mixture of nitric and hydrochloric acids.[2][4][8] The subsequent removal of residual

nitric acid is crucial for obtaining a pure product.

General Synthesis Protocol from Platinum Metal

» Dissolution: Platinum metal is dissolved in aqua regia (typically 1 part nitric acid to 3 parts

hydrochloric acid). The reaction is often heated to facilitate the dissolution.[5][8] The overall
reaction is: Pt + 4 HNOs + 6 HCI - HzPtCls + 4 NO2 + 4 H20[8]

 Purification: The resulting solution contains unreacted nitric acid, which must be removed.

This is achieved by repeatedly adding concentrated hydrochloric acid to the solution and

evaporating it by heating.[9] This process converts residual nitrates into volatile nitrosyl

chloride (NOCI), which is driven off as a gas.[9]

» Crystallization: Once all nitric acid traces are removed (indicated by the cessation of brown

gas evolution), the solution is concentrated by heating and then allowed to cool.[5][9] The

highly hygroscopic, reddish-brown crystals of hexachloroplatinic acid hexahydrate will form.

[4][9] Drying should be performed in a desiccator to prevent the crystals from absorbing

atmospheric moisture.[9]
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Experimental Protocol: Synthesis of Platinum
Nanoparticles (PtNPs)

Hexachloroplatinic acid is a ubiquitous precursor for the synthesis of platinum nanopatrticles,

which are vital in catalysis. The following protocol describes a chemical reduction method.

Precursor Solution Preparation: Prepare a 0.13 mM platinum solution by dissolving 1.1 mg of
hexachloroplatinic acid hexahydrate (H2PtCle-6H20) in 20 mL of deionized water.[5]

Reduction: While vigorously stirring the platinum precursor solution, add a freshly prepared
solution of a reducing agent, such as sodium borohydride (NaBHa4) or hydrazine (N2Ha).[2][4]
[5] The solution's color will change, indicating the nucleation and growth of platinum
nanoparticles.[5]

Stabilization & Stirring: Continue stirring the solution for a set period (e.g., 2 hours) at a
controlled temperature (e.g., 40 °C) to ensure the complete reduction and stabilization of the
nanoparticles.[4][5] The pH of the solution can be adjusted (e.g., to pH 10) to control particle
size, with higher pH generally leading to smaller particles.[4]

Purification: Separate the synthesized platinum nanoparticles from the reaction mixture via
centrifugation (e.g., at 3000 rpm for 5 minutes).[4]

Washing: Wash the resulting nanoparticle pellet multiple times with deionized water and
acetone to remove unreacted reagents and byproducts.[4][5]

Drying & Storage: Dry the purified nanoparticles in an oven at 110 °C and store them as a
suspension in a suitable solvent like acetone.[4]

Applications in Research and Development

Platinic acid is a versatile compound with numerous applications in scientific research.

Catalysis: It is widely used as a catalyst or precatalyst, most notably as "Speier's catalyst" for
hydrosilylation reactions, which are crucial in the production of silicones.[4] It is also the
precursor for preparing heterogeneous catalysts, such as carbon-supported platinum
nanoparticles used in proton-exchange membrane fuel cells (PEMFCSs).[4]
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» Analytical Chemistry: Historically, platinic acid was popularized for the quantitative
gravimetric analysis of potassium. It precipitates potassium ions from solution as insoluble,
yellow potassium hexachloroplatinate (KzPtCle).[10]

o Material Synthesis: It is the primary starting material for synthesizing a wide range of
materials, including various platinum compounds, platinum-based catalysts, and platinum
nanoparticles with controlled shapes and sizes.[3][11]

e Precursor for Anticancer Drugs: Platinic acid is a fundamental precursor in the synthesis
pathway of platinum-based chemotherapy drugs like cisplatin and carboplatin.

Diagrams and Workflows
Logical Relationship of Platinic Acid

The following diagram illustrates the central role of hexachloroplatinic acid as a precursor for
various applications.

Pt Metal + Aqua Regia

Synthesis
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(H2PtCle)

Precursor for \Reagent for Precursor for

Catalysis Platinum Nanoparticle Potassium (K+) Anticancer Drug
(e.g., Hydrosilylation) SUESH Quantitative Analysis Pre or (e.d pla
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Core applications derived from hexachloroplatinic acid.

Experimental Workflow: Platinum Nanoparticle
Synthesis

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b14761530?utm_src=pdf-body
https://en.wikipedia.org/wiki/Potassium
https://asianpubs.org/index.php/ajchem/article/view/26_25_44
https://apjee-my.weebly.com/uploads/1/3/4/5/13455174/apjee_2.2.pdf
https://www.benchchem.com/product/b14761530?utm_src=pdf-body
https://www.benchchem.com/product/b14761530?utm_src=pdf-body
https://www.benchchem.com/product/b14761530?utm_src=pdf-body
https://www.benchchem.com/product/b14761530?utm_src=pdf-body-img
https://www.benchchem.com/product/b14761530?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14761530?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

This workflow visualizes the key steps in the chemical reduction synthesis of platinum
nanoparticles (PtNPs) from a platinic acid precursor.

Workflow for the synthesis of platinum nanoparticles.

Signaling Pathway: Cisplatin-Induced Apoptosis

While platinic acid is not biologically active itself, it is the precursor to vital platinum-based
anticancer drugs like cisplatin. Cisplatin exerts its therapeutic effect by inducing apoptosis
(programmed cell death) in cancer cells. The diagram below outlines the major signaling
pathways involved.[8]

Simplified signaling pathways for cisplatin-induced apoptosis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14761530#what-is-the-chemical-formula-for-platinic-
acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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